Cas no 22562-09-0 (5-methoxy-8,8-dimethyl-10-[(2E)-2-methylbut-2-enoyl]-4-phenyl-2H,8H-pyrano[3,2-g]chromen-2-one)

5-methoxy-8,8-dimethyl-10-[(2E)-2-methylbut-2-enoyl]-4-phenyl-2H,8H-pyrano[3,2-g]chromen-2-one structure
22562-09-0 structure
Product Name:5-methoxy-8,8-dimethyl-10-[(2E)-2-methylbut-2-enoyl]-4-phenyl-2H,8H-pyrano[3,2-g]chromen-2-one
CAS No:22562-09-0
MF:C26H24O5
MW:416.465767860413
CID:1999487
PubChem ID:11047986
Update Time:2025-04-21

5-methoxy-8,8-dimethyl-10-[(2E)-2-methylbut-2-enoyl]-4-phenyl-2H,8H-pyrano[3,2-g]chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 5-methoxy-8,8-dimethyl-10-[(2E)-2-methylbut-2-enoyl]-4-phenyl-2H,8H-pyrano[3,2-g]chromen-2-one
    • Apetalolide
    • Apetatolide
    • 5-methoxy-8,8-dimethyl-6-[(E)-2-methylbut-2-enoyl]-4-phenylpyrano[2,3-h]chromen-2-one
    • 22562-09-0
    • 5-methoxy-8,8-dimethyl-6-((E)-2-methylbut-2-enoyl)-4-phenylpyrano(2,3-h)chromen-2-one
    • LMPK12100025
    • Inchi: 1S/C26H24O5/c1-6-15(2)22(28)21-24-17(12-13-26(3,4)31-24)23(29-5)20-18(14-19(27)30-25(20)21)16-10-8-7-9-11-16/h6-14H,1-5H3
    • InChI Key: SOLNITJBOXPFJO-UHFFFAOYSA-N
    • SMILES: COC1C2=C(OC(C=C2C2C=CC=CC=2)=O)C(C(C(=CC)C)=O)=C2C=1C=CC(O2)(C)C

Computed Properties

  • Exact Mass: 416.16237386Da
  • Monoisotopic Mass: 416.16237386Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 814
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.723
  • Topological Polar Surface Area: 61.8Ų
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